Cas no 951892-13-0 (3,5-Dimethoxy-2'-iodobenzophenone)

• Product Name: 3,5-Dimethoxy-2'-iodobenzophenone
• CAS No: 951892-13-0
• MF: C₁₅H₁₃IO₃
• MW: 368.166396856308
• MDL: MFCD09801537
• CID: 4722641
• Update Time: 2025-06-08

3,5-Dimethoxy-2'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DIMETHOXY-2'-IODOBENZOPHENONE
• (3,5-Dimethoxyphenyl)(2-iodophenyl)methanone
• 3,5-Dimethoxy-2'-iodobenzophenone

• MDL： MFCD09801537
• Inchi： 1S/C15H13IO3/c1-18-11-7-10(8-12(9-11)19-2)15(17)13-5-3-4-6-14(13)16/h3-9H,1-2H3
• InChI Key： SWBBPTFFDCDYOG-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=C(C=C(C=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 296
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 3,5-Dimethoxy-2'-iodobenzophenone

Comprehensive Overview of 3,5-Dimethoxy-2'-iodobenzophenone (CAS No. 951892-13-0): Properties, Applications, and Research Insights

3,5-Dimethoxy-2'-iodobenzophenone (CAS No. 951892-13-0) is a specialized organic compound widely recognized in pharmaceutical and materials science research. This iodobenzophenone derivative features a unique molecular structure, combining methoxy groups and an iodine substituent, which enhances its reactivity and utility in synthetic chemistry. Its CAS registry number 951892-13-0 ensures precise identification in global chemical databases, making it a critical reference for researchers and industry professionals.

The compound's molecular formula and structural features have garnered attention for applications in photoinitiators, ligand synthesis, and intermediate production. Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry due to the demand for sustainable synthetic methods. Researchers are increasingly exploring 3,5-Dimethoxy-2'-iodobenzophenone as a building block for OLED materials and drug discovery, aligning with trends in renewable energy and precision medicine.

From a safety and handling perspective, this compound requires standard laboratory precautions. Its stability under controlled conditions makes it suitable for high-throughput screening and catalysis studies. Analytical techniques like HPLC and NMR are commonly employed to verify its purity, a frequent query among quality control specialists. The compound's solubility profile (e.g., in DMSO or dichloromethane) is another searched parameter for experimental design.

Innovative applications of 951892-13-0 include its use in metal-organic frameworks (MOFs) and bioconjugation strategies. These align with trending searches on "advanced functional materials" and "targeted drug delivery systems." The iodine atom's presence enables radiolabeling potential, relevant to molecular imaging research—a rapidly growing field in diagnostics.

For procurement, suppliers often list this compound under long-tail keywords like "high-purity 3,5-dimethoxy benzophenone derivatives" or "iodo-substituted aromatic ketones." SEO-optimized content should emphasize such terms while addressing common user questions about storage conditions (-20°C recommended), shelf life, and compatibility with common reagents. Regulatory compliance (non-GHS classification) and technical datasheets availability are additional decision-making factors for buyers.

Future research directions may explore 3,5-Dimethoxy-2'-iodobenzophenone's role in catalysis and polymer chemistry, particularly in click chemistry applications. Its structure-activity relationships could inspire novel enzyme inhibitors, connecting to popular searches about "fragment-based drug design." As synthetic methodologies evolve, this compound's versatility positions it as a valuable asset for both academic and industrial R&D sectors.